Cas no 861212-52-4 (N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide)

• Product Name: N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide
• CAS No: 861212-52-4
• MF: C₁₃H₈F₃N₃O₂
• MW: 295.216732978821
• MDL: MFCD04125133
• CID: 5227772
• Update Time: 2026-03-07

N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide

• MDL： MFCD04125133
• Inchi： 1S/C13H8F3N3O2/c1-7-9(6-17)12(21-19-7)18-11(20)8-4-2-3-5-10(8)13(14,15)16/h2-5H,1H3,(H,18,20)
• InChI Key： TZOCYEBNJPEKHJ-UHFFFAOYSA-N
• SMILES： C(NC1ON=C(C)C=1C#N)(=O)C1=CC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide

N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide (CAS No. 861212-52-4): A Comprehensive Overview

N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide (CAS No. 861212-52-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group and a cyano-substituted oxazole ring in its structure makes it a valuable scaffold for drug discovery and development.

The molecular formula of N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide is C₁₃H₈F₃N₃O₂, with a molecular weight of 295.22 g/mol. Its unique structural features, including the oxazole ring and trifluoromethylbenzamide moiety, contribute to its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted therapy development.

In recent years, the demand for fluorinated compounds like N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide has increased due to their enhanced metabolic stability and bioavailability. This compound is often searched in relation to small molecule drug discovery, cancer research, and agricultural chemical development. Its CAS number 861212-52-4 serves as a unique identifier in chemical databases, making it easier for researchers to access relevant literature and patents.

The synthesis of N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are used to characterize its purity and structure. Given the growing interest in heterocyclic compounds, this molecule is frequently discussed in academic papers and industry reports.

From a commercial perspective, CAS 861212-52-4 is available through specialized chemical suppliers catering to pharmaceutical and agrochemical industries. Its price and availability may vary depending on the scale of production and purity requirements. Companies engaged in high-throughput screening often include this compound in their libraries due to its potential biological activity.

Environmental and safety considerations for N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended when working with this chemical. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions.

The future prospects for N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide appear promising, particularly in the context of precision medicine and sustainable agriculture. As computational chemistry and AI-assisted drug design continue to advance, compounds with this structural motif may play increasingly important roles in developing next-generation therapeutics. The combination of its oxazole core and trifluoromethyl group makes it an interesting subject for structure-activity relationship (SAR) studies.

For researchers interested in CAS 861212-52-4, numerous scientific databases provide information about its physical properties, synthetic routes, and potential applications. The compound's relevance to current research trends in fragment-based drug discovery and medicinal chemistry optimization ensures continued interest from both academic and industrial circles. As with any specialized chemical, collaboration with experienced synthetic chemists is recommended when working with this material.

In conclusion, N-(4-cyano-3-methyl-1,2-oxazol-5-yl)-2-(trifluoromethyl)benzamide represents an important building block in modern chemical research. Its unique combination of structural features and potential biological activities make it a valuable compound for various applications. As research into heterocyclic compounds and fluorinated pharmaceuticals continues to expand, this molecule will likely remain a subject of scientific investigation and commercial interest.